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Compound of Interest

Compound Name: 4-(2-Pyridyl)aniline

An in-depth technical guide to 4-(2-Pyridyl)aniline, tailored for researchers, scientists, and
professionals in drug development.

Core Compound Information

CAS Number: 18471-73-3[1][2][3]

Chemical Name: 4-(Pyridin-2-yl)aniline

Synonyms: 4-(2-Pyridinyl)aniline, 2-(4-Aminophenyl)pyridine[4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-(2-Pyridyl)aniline is presented
below.
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Property Value Reference
Molecular Formula C11H1o0N:2 [1]
Molecular Weight 170.21 g/mol [1][2]
Appearance Brown solid [2]

Melting Point 95 °C [2]

Boiling Point 322.8 £ 17.0 °C (Predicted) [2]

Density 1.133 + 0.06 g/cm? (Predicted) [2]

pKa 5.72 £ 0.25 (Predicted) [2]

Storage Temperature 2-8°C, protect from light [2]

Spectroscopic Data
Spectrum Type Data Reference

IR (vmax/cm~1)

3333, 3210, 1606, 1586, 1519,
1294, 1181

[2]

1H NMR (500 MHz, CDCls)

5 8.62 (1H, dt, J=1.0, 5.0 Hz),
7.83 (2H, d, J=8.5 Hz), 7.68-
7.61 (2H, m), 7.11 (1H, m),
6.75 (2H, d, J=8.5 Hz), 3.83
(2H, br s)

[2]

13C NMR (125 MHz, CDCls)

0 157.6, 149.5, 147.5, 136.6,
129.8,128.1, 121.0, 119.4,
115.2

[2]

Mass Spectrometry (ESI)

m/z 171 ([M + H]*, 100)

[2]

Experimental Protocols
Synthesis of 4-(2-Pyridyl)aniline from 2-(4-
Nitrophenyl)pyridine
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This protocol details the reduction of 2-(4-nitrophenyl)pyridine to synthesize 4-(2-
pyridyl)aniline.[2]

Materials:

e 2-(4-Nitrophenyl)pyridine

o Methanol (MeOH)

e 10% Palladium on carbon (Pd/C)

e Hydrogen (Hz) gas

o Celite

e Dichloromethane (CH2Cl2)

o Ammonia (NHs) solution

Procedure:

e Dissolve 2-(4-nitrophenyl)pyridine (0.2 g, 1.03 mmol) in methanol (10 mL).
e Add 10% palladium on carbon (20 mg) as a catalyst.

o Carry out the reduction reaction under a hydrogen atmosphere.

« Stir the reaction mixture at room temperature for 18 hours.

» Upon completion of the reaction, remove the catalyst by filtration through a Celite pad.
o Wash the Celite pad with methanol (50 mL).

o Combine the filtrates and remove the solvent by evaporation under reduced pressure to
obtain the crude product.

Purification:

 Purify the crude product by flash chromatography on silica gel.
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e Use an eluent system of dichloromethane-methanol-ammonia (95:4.5:0.5, v/iv/v).

¢ This purification yields the target compound, 4-(2-pyridyl)aniline, as a brown solid (0.15 g,
87% vyield).[2]

Biological Activity and Applications

The pyridine nucleus is a common scaffold in many natural products and pharmaceutical
compounds, exhibiting a wide range of biological activities.[5] Derivatives of pyridine have been
reported to possess antimicrobial, antiviral, and antitumor properties.[5] While specific signaling
pathways for 4-(2-Pyridyl)aniline are not extensively documented, its structural motifs are of
interest in medicinal chemistry. For instance, aniline derivatives are explored for their potential

as kinase inhibitors.[5]

Visualizations
Experimental Workflow for Synthesis and Purification

Synthesis

Work-up

4-(2-Pyridyl)aniline
(Brown Solid)

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 4-(2-Pyridyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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